Cas no 646521-39-3 (Phosphoric acid, diethyl sec-pentyl ester)

• Product Name: Phosphoric acid, diethyl sec-pentyl ester
• CAS No: 646521-39-3
• MF: C₉H₂₁O₄P
• MW: 224.234404325485
• CID: 419690
• PubChem ID: 304727
• Update Time: 2025-04-19

Phosphoric acid, diethyl sec-pentyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, diethyl sec-pentyl ester
• diethyl pentan-2-yl phosphate
• NSC201417
• 646521-39-3
• DTXSID40308012
• NSC-201417

• Inchi： 1S/C9H21O4P/c1-5-8-9(4)13-14(10,11-6-2)12-7-3/h9H,5-8H2,1-4H3
• InChI Key： YGHFIQAEPDYXIM-UHFFFAOYSA-N
• SMILES： P(=O)(OCC)(OCC)OC(C)CCC

Computed Properties

• Exact Mass: 224.11783
• Monoisotopic Mass: 224.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76